7-bromoheptanoylthreonine phosphate
7-bromoheptanoylthreonine phosphate
Brand Name:
Vulcanchem
CAS No.:
114559-01-2
VCID:
VC0044599
InChI:
InChI=1S/C11H21BrNO7P/c1-8(20-21(17,18)19)10(11(15)16)13-9(14)6-4-2-3-5-7-12/h8,10H,2-7H2,1H3,(H,13,14)(H,15,16)(H2,17,18,19)/t8-,10+/m1/s1
SMILES:
CC(C(C(=O)O)NC(=O)CCCCCCBr)OP(=O)(O)O
Molecular Formula:
C11H21BrNO7P
Molecular Weight:
390.16 g/mol
7-bromoheptanoylthreonine phosphate
CAS No.: 114559-01-2
Main Products
VCID: VC0044599
Molecular Formula: C11H21BrNO7P
Molecular Weight: 390.16 g/mol
| CAS No. | 114559-01-2 |
|---|---|
| Product Name | 7-bromoheptanoylthreonine phosphate |
| Molecular Formula | C11H21BrNO7P |
| Molecular Weight | 390.16 g/mol |
| IUPAC Name | (2S,3R)-2-(7-bromoheptanoylamino)-3-phosphonooxybutanoic acid |
| Standard InChI | InChI=1S/C11H21BrNO7P/c1-8(20-21(17,18)19)10(11(15)16)13-9(14)6-4-2-3-5-7-12/h8,10H,2-7H2,1H3,(H,13,14)(H,15,16)(H2,17,18,19)/t8-,10+/m1/s1 |
| Standard InChIKey | FEHSUZJYJHJVAY-SCZZXKLOSA-N |
| Isomeric SMILES | C[C@H]([C@@H](C(=O)O)NC(=O)CCCCCCBr)OP(=O)(O)O |
| SMILES | CC(C(C(=O)O)NC(=O)CCCCCCBr)OP(=O)(O)O |
| Canonical SMILES | CC(C(C(=O)O)NC(=O)CCCCCCBr)OP(=O)(O)O |
| Synonyms | 7-BHTP 7-bromoheptanoylthreonine phosphate |
| PubChem Compound | 195091 |
| Last Modified | Nov 11 2021 |
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